Cas no 1251329-28-8 (methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)propanoate)

• Product Name: methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)propanoate
• CAS No: 1251329-28-8
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6391408
• PubChem ID: 61924451
• Update Time: 2025-05-25

methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)propanoate
• 1H-Imidazole-1-propanoic acid, α-amino-2-ethyl-, methyl ester
• CS-0346943
• 1251329-28-8
• AKOS011198382
• EN300-1123067

• Inchi： 1S/C9H15N3O2/c1-3-8-11-4-5-12(8)6-7(10)9(13)14-2/h4-5,7H,3,6,10H2,1-2H3
• InChI Key： WKCIZDJZURLHKK-UHFFFAOYSA-N
• SMILES： C1(CC)N(CC(N)C(OC)=O)C=CN=1

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 350.5±32.0 °C(Predicted)
• pka: 7.58±0.33(Predicted)

Additional information on methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)propanoate

Exploring Methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)propanoate (CAS No. 1251329-28-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)propanoate (CAS No. 1251329-28-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its imidazole ring and ester functional group, is often explored for its role in drug discovery, biochemical studies, and material science. Researchers and industry professionals frequently search for terms like "synthesis of methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)propanoate", "CAS 1251329-28-8 applications", and "imidazole derivatives in medicine", reflecting the growing interest in this molecule.

The chemical structure of methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)propanoate features an amino acid ester backbone linked to a 2-ethylimidazole moiety. This combination imparts both hydrophilic and lipophilic properties, making it a versatile intermediate in organic synthesis. Recent studies highlight its potential as a building block for peptide mimetics and small-molecule inhibitors, particularly in targeting enzymatic pathways. Searches for "bioactive imidazole compounds" and "ester derivatives in drug design" underscore its relevance in modern pharmacology.

From a synthetic perspective, the preparation of CAS 1251329-28-8 often involves multi-step reactions, including condensation, alkylation, and esterification processes. Optimizing these methods is a hot topic, with queries like "efficient synthesis of 2-ethylimidazole derivatives" and "green chemistry approaches for amino acid esters" trending in academic circles. The compound's stability under various pH conditions also makes it a candidate for prodrug development, a field gaining traction due to its potential to enhance drug delivery.

Beyond pharmaceuticals, methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)propanoate has applications in agrochemicals and material science. Its imidazole core is known to interact with metal ions, sparking interest in coordination chemistry and catalysis. Users often inquire about "imidazole-based ligands" and "CAS 1251329-28-8 in polymer research", indicating its cross-disciplinary utility. Additionally, its role in fluorescence probes and sensors aligns with the demand for novel diagnostic tools.

Environmental and safety considerations are also pivotal. While not classified as hazardous, researchers emphasize safe handling practices for CAS 1251329-28-8, with searches like "biodegradability of imidazole esters" and "toxicological profiles of amino acid derivatives" reflecting this concern. Regulatory compliance, especially in GMP synthesis, remains a key focus for industrial-scale production.

In conclusion, methyl 2-amino-3-(2-ethyl-1H-imidazol-1-yl)propanoate (CAS No. 1251329-28-8) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from drug discovery to advanced materials—coupled with its structural elegance, ensure its place in ongoing scientific discourse. As interest in "tailored imidazole scaffolds" and "sustainable synthetic routes" grows, this compound will undoubtedly remain a subject of cutting-edge research.